4-Chloro-1-methyl-1H-pyrazol-3-amine hydrochloride
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Overview
Description
“4-Chloro-1-methyl-1H-pyrazol-3-amine hydrochloride” is a chemical compound with the CAS Number: 2228653-31-2 . It has a molecular weight of 196.08 . The IUPAC name for this compound is 1-(4-chloro-1-methyl-1H-pyrazol-3-yl)-N-methylmethanamine hydrochloride . It is a powder in physical form .
Synthesis Analysis
The synthesis of pyrazoles, which includes “this compound”, can be achieved through several methods. One method involves a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes . Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride to readily form pyrazoline intermediates under mild conditions .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H10ClN3.ClH/c1-8-3-6-5(7)4-10(2)9-6;/h4,8H,3H2,1-2H3;1H . This code provides a unique identifier for the molecular structure of the compound.Chemical Reactions Analysis
Pyrazoles, including “this compound”, can undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature . Another reaction involves a mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones to provide a broad range of pyrazole derivatives .Physical and Chemical Properties Analysis
“this compound” is a powder in physical form . It has a molecular weight of 196.08 . The compound is stored at room temperature .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research highlights the significance of pyrazole derivatives, such as 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5- ones, as building blocks in the synthesis of a wide array of heterocyclic compounds. These compounds include pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans, demonstrating the versatility of pyrazole-based chemistry in generating novel molecular architectures with potential applications ranging from pharmaceuticals to materials science (Gomaa & Ali, 2020).
Medicinal Chemistry and Biological Activities
Methyl-substituted pyrazoles, a category closely related to "4-Chloro-1-methyl-1H-pyrazol-3-amine hydrochloride," have been extensively studied for their medicinal properties. These compounds exhibit a broad spectrum of biological activities, highlighting their potential as scaffolds in drug development. Their diverse applications in medicinal chemistry underscore the significance of pyrazole derivatives in identifying new therapeutic agents (Sharma et al., 2021).
Advanced Materials and Environmental Applications
The study of xylan derivatives and their potential applications provides an example of how functionalized heterocyclic compounds can lead to the development of new materials. Xylan esters, for example, may form nanoparticles for drug delivery applications, demonstrating the role of heterocyclic chemistry in advancing material sciences (Petzold-Welcke et al., 2014).
Safety and Hazards
The safety information for “4-Chloro-1-methyl-1H-pyrazol-3-amine hydrochloride” indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment .
Mechanism of Action
Target of Action
Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
A molecular simulation study of a similar compound showed a desirable fitting pattern in the lmptr1 pocket (active site), characterized by lower binding free energy . This suggests that the compound may interact with its targets in a similar manner, leading to changes in the target’s function.
Biochemical Pathways
Given the antileishmanial and antimalarial activities of similar compounds, it can be inferred that the compound may affect the biochemical pathways related to these diseases .
Result of Action
Similar compounds have shown potent antileishmanial and antimalarial activities , suggesting that this compound may have similar effects.
Properties
IUPAC Name |
4-chloro-1-methylpyrazol-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6ClN3.ClH/c1-8-2-3(5)4(6)7-8;/h2H,1H3,(H2,6,7);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCUVSLNORZEWRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)N)Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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